Cas no 80191-93-1 (Ethanamine, 2-[[2-(2-pyridinyl)ethyl]thio]-)

• Product Name: Ethanamine, 2-[[2-(2-pyridinyl)ethyl]thio]-
• CAS No: 80191-93-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 706189
• PubChem ID: 12058256
• Update Time: 2025-04-19

Ethanamine, 2-[[2-(2-pyridinyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[[2-(2-pyridinyl)ethyl]thio]-
• 2-(2-pyridin-2-ylethylsulfanyl)ethanamine
• WZYOUIOONLJNQG-UHFFFAOYSA-N
• SCHEMBL11210347
• DTXSID60476641
• 2-[2-(2-aminoethyl)thioethyl] pyridine
• 80191-93-1
• 2-[2-(2-aminoethyl)thioethyl]pyridine

• Inchi： 1S/C9H14N2S/c10-5-8-12-7-4-9-3-1-2-6-11-9/h1-3,6H,4-5,7-8,10H2
• InChI Key： WZYOUIOONLJNQG-UHFFFAOYSA-N
• SMILES： S(CCN)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.2Ų